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Compound of Interest

Compound Name: Diphenyldiethyltin-d10

Cat. No.: B15558212

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
Diphenyldiethyltin-d10, a deuterated organotin compound. It is intended to serve as a
valuable resource for researchers and professionals in analytical chemistry, environmental
science, and toxicology who require a high-purity, isotopically labeled internal standard for the
guantification of organotin compounds. This document summarizes product specifications from
key suppliers, outlines a detailed experimental protocol for its use in gas chromatography-mass
spectrometry (GC-MS), and illustrates a generalized toxicological pathway associated with
organotin compounds.

Commercial Suppliers and Availability

Diphenyldiethyltin-d10 is available from a select number of specialized chemical suppliers.
The following table summarizes the product offerings from key vendors. Please note that
pricing and availability are subject to change and should be confirmed directly with the
suppliers.
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Experimental Protocol: Quantification of Organotin
Compounds in Environmental Samples using GC-
MS with Diphenyldiethyltin-d10 as an Internal
Standard

The primary application of Diphenyldiethyltin-d10 is as an internal standard for the accurate
quantification of organotin compounds in various matrices, particularly in environmental
samples like sediment and water.[1] Its deuterated nature ensures it behaves chemically
similarly to the non-labeled analytes of interest during sample preparation and analysis, while
its distinct mass allows for its separate detection by mass spectrometry.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15558212?utm_src=pdf-body
https://www.benchchem.com/product/b15558212?utm_src=pdf-body
https://www.ysi.com/File%20Library/Documents/Application%20Notes/Organotin-App-Note-44670318.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Objective:

To determine the concentration of target organotin compounds (e.g., tributyltin, triphenyltin) in a
sediment sample using gas chromatography-mass spectrometry with isotope dilution.

Materials:
o Diphenyldiethyltin-d10 solution (1 pg/mL in isooctane)

o Target organotin compound standards
e Solvents: Hexane, Dichloromethane, Methanol (pesticide grade)
¢ Reagents: Sodium tetraethylborate (NaBEtas), Acetic acid, Sodium acetate

o Apparatus: Gas chromatograph coupled to a mass spectrometer (GC-MS), ultrasonic bath,
centrifuge, rotary evaporator, autosampler vials.

Methodology:

e Sample Preparation and Extraction:
o Weigh 10 g of the sediment sample into a centrifuge tube.

o Spike the sample with a known amount of the Diphenyldiethyltin-d10 internal standard
solution.

o Add 20 mL of a methanol/acetic acid mixture and extract the organotin compounds by
ultrasonication for 30 minutes.

o Centrifuge the sample and collect the supernatant. Repeat the extraction process twice.
o Combine the supernatants and reduce the volume using a rotary evaporator.
 Derivatization:

o To make the polar organotin compounds volatile for GC analysis, a derivatization step is
necessary.[1]
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o Adjust the pH of the extract to 4.5 using an acetate buffer.

o Add 1 mL of 2% sodium tetraethylborate (NaBEts) in ethanol to the extract to ethylate the
organotin chlorides.

o Vortex the mixture for 2 minutes and then add 5 mL of hexane to extract the derivatized
(ethylated) organotin compounds.

o Separate the organic layer and dry it over anhydrous sodium sulfate.

e GC-MS Analysis:
o Concentrate the final extract to a volume of 1 mL.
o Inject 1 pL of the extract into the GC-MS system.
o GC Conditions:
= Column: 30 m x 0.25 mm ID, 0.25 pm film thickness (e.g., DB-5ms)
» Carrier Gas: Helium at a constant flow of 1 mL/min
» Oven Program: Start at 60°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.
o MS Conditions:
= |onization Mode: Electron lonization (El) at 70 eV
= Acquisition Mode: Selected lon Monitoring (SIM)

= Monitor characteristic ions for the derivatized target analytes and for the ethylated
Diphenyldiethyltin-d10 internal standard.

e Quantification:

o Create a calibration curve by analyzing standards of the target organotin compounds with
a constant concentration of the Diphenyldiethyltin-d10 internal standard.
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o Calculate the concentration of the target analytes in the sample by comparing the peak
area ratios of the analyte to the internal standard against the calibration curve.
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Caption: A schematic of the GC-MS experimental workflow.

Generalized Toxicological Pathway of Organotin
Compounds
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While specific signaling pathways for Diphenyldiethyltin-d10 are not well-documented,
organotin compounds, in general, are known to induce cellular toxicity through various
mechanisms. The following diagram illustrates a generalized pathway of organotin-induced
apoptosis.
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Caption: Generalized pathway of organotin-induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15558212#diphenyldiethyltin-d10-
commercial-suppliers-and-availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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